3-(1H-Imidazol-1-yl)cyclobutane-1-carboxylic acid

• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol
• IUPAC Name: 3-imidazol-1-ylcyclobutane-1-carboxylic acid
• InChI: InChI=1S/C8H10N2O2/c11-8(12)6-3-7(4-6)10-2-1-9-5-10/h1-2,5-7H,3-4H2,(H,11,12)
• InChI Key: KCGYHLYGPZLNMA-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1N2C=CN=C2)C(=O)O

Description

3-(1H-Imidazol-1-yl)cyclobutane-1-carboxylic acid hydrochloride (CAS 2260933-39-7) is a small molecule building block of high interest in medicinal chemistry and organic synthesis. Its structure incorporates two key pharmacophores: a carboxylic acid group and a 1H-imidazole ring, bridged by a conformationally restricted cyclobutane scaffold . The cyclobutane ring is a prominent feature in a wide array of natural products and pharmaceutically relevant compounds, and its synthesis and functionalization represent an active area of methodological development, including advanced strategies like C–H functionalization to access complex, unsymmetrical cyclobutane structures . The imidazole ring is a known ligand for various enzymes, and compounds featuring an imidazole moiety spaced from a carboxylic acid by an alkyl chain have been investigated as potent inhibitors of enzymes like thromboxane A2 synthetase, highlighting the importance of this functional group combination in drug discovery . This combination makes the compound a valuable scaffold for constructing more complex molecules, for use in structure-activity relationship (SAR) studies, and as a core structure in the development of new synthetic methodologies. The product is supplied as the hydrochloride salt to enhance stability and solubility. This product is intended for research purposes only and is not intended for diagnostic or therapeutic use.

Preparation Methods

Synthesis of 3-oxo-1-cyclobutane-carboxylic acid as a key intermediate

A patented method describes the preparation of 3-oxo-1-cyclobutane-carboxylic acid, which can be a precursor for further functionalization to install the imidazole group. The process involves:

• Starting from 3-dichloroacetone and converting it to 2,2-dichloromethyl-1,3-dioxolane via reaction with glycol and p-methylbenzenesulfonic acid catalyst.
• Hydrolysis of dioxolane derivatives under acidic conditions (20% HCl) at reflux (100 °C) for 45–55 hours to yield 3-oxo-1-cyclobutane-carboxylic acid with yields ranging from 49.1% to 72.8% depending on the specific ester precursor used.

Table 1. Key Reaction Conditions and Yields for 3-oxo-1-cyclobutane-carboxylic acid

Step	Starting Material	Conditions	Yield (%)	Notes
A	3-Dichloroacetone + glycol + p-methylbenzenesulfonic acid	100 °C, 6 h water removal, distillation	88-92% (isolated)	Formation of 2,2-dichloromethyl-1,3-dioxolane
B	8-Dioxy spiral shell octane-2,2-diethyl dicarboxylate + 20% HCl	100 °C, 45 h reflux	72.8%	Hydrolysis to 3-oxo acid
C	8-Dioxy spiral shell octane-2,2-dimethyl dicarboxylate + 20% HCl	100 °C, 55 h reflux	49.1%	Alternative ester precursor

This method is noted for mild reaction conditions, use of inexpensive raw materials, and potential for scale-up with environmentally benign solvents.

Alternative synthesis of 3-oxocyclobutanecarboxylic acid

Another reported method involves a three-step synthesis starting from acetone, bromine, and malononitrile:

• Bromination of acetone in ethanol at room temperature for 10–16 hours to form 1,3-dibromoacetone.
• Reaction of 1,3-dibromoacetone with malononitrile in the presence of sodium iodide (activator) and tetrabutylammonium bromide (phase transfer catalyst) in DMF at 60–90 °C for 16–24 hours to yield 3,3-dicyano cyclobutanone intermediates.
• Subsequent hydrolysis and purification yield 3-oxocyclobutanecarboxylic acid with 52–68% yield and high purity (99–99.2%).

This route avoids highly toxic reagents like osmium tetroxide and propadiene, uses recyclable solvents, and is suitable for industrial applications due to its moderate and safe conditions.

Summary Table of Preparation Methods

Method	Starting Materials	Key Steps	Conditions	Yield (%)	Advantages	Limitations
Acid hydrolysis of dioxolane	3-Dichloroacetone, glycol, acid catalyst	Formation of dioxolane, acid hydrolysis	100 °C, 45–55 h reflux	49–73	Mild, scalable, inexpensive materials	Long reaction times
Bromination + phase transfer	Acetone, bromine, malononitrile	Bromination, nucleophilic substitution	60–90 °C, 16–24 h	52–68	Avoids toxic reagents, recyclable solvents	Multi-step, moderate yields
Nucleophilic substitution	1-Bromocyclobutane-1-carboxylic acid, imidazole	Coupling with EDC·HCl and DMAP	Room temp, 18 h	~70	Straightforward, good yields	Requires bromocyclobutane precursor
C–H functionalization	Cyclobutene derivatives, Pd catalyst	Pd-catalyzed C–H activation, arylation	80–110 °C, solvent dependent	Variable	Direct functionalization, selective	Complex, diastereomer mixtures

Chemical Reactions Analysis

Types of Reactions

3-(1H-Imidazol-1-yl)cyclobutane-1-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The imidazole ring can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction of the carboxylic acid group to an alcohol can be achieved using reducing agents such as lithium aluminum hydride.

Substitution: The imidazole ring can participate in nucleophilic substitution reactions, where the nitrogen atoms act as nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Alkyl halides in the presence of a base like sodium hydride.

Major Products

Oxidation: Imidazole N-oxide derivatives.

Reduction: 3-(1H-Imidazol-1-yl)cyclobutanol.

Substitution: N-alkyl imidazole derivatives.

Scientific Research Applications

3-(1H-Imidazol-1-yl)cyclobutane-1-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 3-(1H-Imidazol-1-yl)cyclobutane-1-carboxylic acid involves its interaction with specific molecular targets. The imidazole ring can coordinate with metal ions, influencing enzymatic activities and other biochemical processes. The compound may also interact with nucleic acids and proteins, affecting their function and stability.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis highlight key differences between 3-(1H-Imidazol-1-yl)cyclobutane-1-carboxylic acid and its structural analogs, focusing on backbone structure , substituent positioning , and functional properties .

Compound Name	Backbone Structure	Imidazole Position	Key Features	Reference
3-(1H-Imidazol-1-yl)cyclobutane-1-carboxylic acid	Cyclobutane	3-position	Rigid, strained ring; potential for enhanced conformational specificity.
4-(1H-Imidazol-1-yl)benzoic acid (BA-4500)	Benzene	4-position	Aromatic backbone; planar structure with extended π-conjugation.
3-(1H-Imidazol-5-yl)benzoic acid (BA-3457)	Benzene	3-position (5-yl)	Imidazole N-H orientation differs; altered hydrogen-bonding capacity.
3-(1H-Imidazol-1-yl)propanoic acid	Propane	Terminal position	Flexible aliphatic chain; reduced steric hindrance.
4-Hydroxybenzoic acid–1H-imidazole (1/1)	Benzene + imidazole	Non-covalent complex	Cocrystal structure; intermolecular hydrogen bonding dominates properties.

Structural and Functional Analysis

Backbone Rigidity vs. Flexibility: The cyclobutane backbone introduces ring strain (~110 kJ/mol for cyclobutane), which can enhance reactivity or stabilize specific conformations in binding interactions.

Substituent Positioning :

• The 3-position imidazole in the cyclobutane derivative may sterically hinder interactions compared to the 4-position in BA-4500. The 5-yl isomer (BA-3457) demonstrates how imidazole tautomerism (1H vs. 3H) can alter electronic properties and hydrogen-bonding networks .

Synthetic Accessibility :

• Cyclobutane derivatives often require specialized synthetic routes (e.g., [2+2] cycloadditions or ring-closing metathesis) to address strain. In contrast, benzene-based analogs are synthesized via straightforward carboxylation or nucleophilic substitution, as seen in ionic liquid-mediated syntheses of imidazolium carboxylates .

Biological and Material Applications :

• Cyclobutane derivatives are explored for enzyme inhibition (e.g., targeting cyclooxygenase or kinases) due to their constrained geometry. Benzene-based imidazole-carboxylic acids (e.g., BA-4500) are utilized as pharmaceutical reference standards or intermediates for drug candidates . Propane derivatives, with their flexibility, may serve as linkers in prodrug design .

Research Findings and Data

Thermodynamic and Solubility Data (Inferred from Analogous Compounds)

• Cyclobutane Derivatives : Lower aqueous solubility compared to linear analogs due to hydrophobicity of the strained ring. Melting points are typically higher (e.g., ~200–220°C for cyclobutane-carboxylic acids) .
• Benzene-Based Analogs : Improved solubility in polar solvents; melting points range from 180–250°C depending on substituent positions .

Spectroscopic Characterization

• NMR : Cyclobutane protons exhibit characteristic upfield shifts (δ 2.5–3.5 ppm) due to ring strain, distinct from benzene (δ 7.0–8.5 ppm) or aliphatic protons (δ 1.0–2.5 ppm) .
• IR : Carboxylic acid O-H stretches (~2500–3000 cm⁻¹) and imidazole C=N stretches (~1600 cm⁻¹) are consistent across analogs .

Biological Activity

3-(1H-Imidazol-1-yl)cyclobutane-1-carboxylic acid is a compound of interest due to its unique structural features that combine an imidazole ring with a cyclobutane moiety. This combination potentially enhances its biological activity, making it a candidate for various pharmacological applications. This article reviews the biological activity of this compound, focusing on its synthesis, mechanisms of action, and relevant case studies.

The molecular formula of 3-(1H-Imidazol-1-yl)cyclobutane-1-carboxylic acid is $C_8H_{10}N_2O_2$, with a molecular weight of 178.18 g/mol. The compound features a carboxylic acid group, which is crucial for its biological interactions.

Property	Value
CAS Number	2680542-81-6
Molecular Formula	C8H10N2O2
Molecular Weight	178.18 g/mol
Purity	≥97%

Synthesis

The synthesis of 3-(1H-Imidazol-1-yl)cyclobutane-1-carboxylic acid typically involves cyclization reactions of appropriate precursors under controlled conditions. Various methods have been explored, including the use of catalysts to enhance yield and selectivity.

The biological activity of 3-(1H-Imidazol-1-yl)cyclobutane-1-carboxylic acid is primarily attributed to its ability to interact with specific biological targets. The imidazole ring can participate in hydrogen bonding and metal coordination, which may influence enzyme activity and receptor binding. The carboxylic acid group enhances solubility and bioavailability, facilitating interaction with biological systems.

Antimicrobial Properties

Research indicates that imidazole derivatives exhibit significant antimicrobial activity. For instance, studies have shown that compounds with similar structures can inhibit the growth of various bacterial strains, including Gram-positive and Gram-negative bacteria. The mechanism often involves disruption of bacterial cell wall synthesis and interference with metabolic pathways.

Case Studies

• Antibacterial Activity : A study evaluated the antibacterial effects of various imidazole derivatives against strains such as Staphylococcus aureus and Escherichia coli. Compounds similar to 3-(1H-Imidazol-1-yl)cyclobutane-1-carboxylic acid demonstrated IC50 values in the low micromolar range, indicating potent antibacterial properties .
• Enzymatic Stability : Another research highlighted that modifications in the structure of imidazole derivatives could enhance their stability against enzymatic degradation in biological media. This suggests that structural features like cyclization may contribute to improved pharmacokinetic profiles .

Comparative Analysis

A comparative analysis with other imidazole derivatives reveals that while many share similar biological activities, the unique structure of 3-(1H-Imidazol-1-yl)cyclobutane-1-carboxylic acid may confer distinct advantages in terms of potency and specificity.

Compound	Antimicrobial Activity (IC50)
3-(1H-Imidazol-1-yl)cyclobutane-1-carboxylic acid	Low µM against E. coli
Imidazole derivative A	Moderate µM against MRSA
Imidazole derivative B	High µM against S. aureus